Cas no 1823858-64-5 (tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate)

tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate structure
1823858-64-5 structure
Product Name:tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate
CAS No:1823858-64-5
MF:C14H21N3O4
MW:295.334243535995
CID:4623571
Update Time:2025-07-23

tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 4-(1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinyl)-, 1,1-dimethylethyl ester
    • tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate
    • Inchi: 1S/C14H21N3O4/c1-14(2,3)21-13(20)17-6-4-9(5-7-17)10-8-11(18)16-12(19)15-10/h8-9H,4-7H2,1-3H3,(H2,15,16,18,19)
    • InChI Key: MAJWMGYKIVCFKZ-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC(C2=CC(=O)NC(=O)N2)CC1

tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T310366-100mg
tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate
1823858-64-5
100mg
$ 135.00 2022-06-02
TRC
T310366-500mg
tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate
1823858-64-5
500mg
$ 550.00 2022-06-02
TRC
T310366-1g
tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate
1823858-64-5
1g
$ 865.00 2022-06-02
Life Chemicals
F1967-3110-0.25g
tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate
1823858-64-5 95%+
0.25g
$539.0 2023-09-06
Life Chemicals
F1967-3110-0.5g
tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate
1823858-64-5 95%+
0.5g
$568.0 2023-09-06
Life Chemicals
F1967-3110-1g
tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate
1823858-64-5 95%+
1g
$598.0 2023-09-06
Life Chemicals
F1967-3110-2.5g
tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate
1823858-64-5 95%+
2.5g
$1196.0 2023-09-06
Life Chemicals
F1967-3110-5g
tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate
1823858-64-5 95%+
5g
$1794.0 2023-09-06
Life Chemicals
F1967-3110-10g
tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate
1823858-64-5 95%+
10g
$2512.0 2023-09-06

tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate Related Literature

Additional information on tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate (CAS No. 1823858-64-5)

Tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1823858-64-5, represents a novel class of molecules with potential applications in the treatment of various diseases. Its unique structural features and chemical properties make it a subject of intense study among researchers seeking to develop innovative therapeutic agents.

The molecular structure of tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate consists of a piperidine ring substituted with a tert-butyl group at the 1-position and a 2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl moiety at the 4-position. This arrangement imparts distinct pharmacological properties that are being explored for their therapeutic efficacy. The presence of the dioxo group in the tetrahydropyrimidine moiety suggests potential interactions with biological targets that may contribute to its pharmacological activity.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate has been identified as a promising candidate due to its ability to interact with specific enzymes and receptors involved in these pathways. Preliminary studies have shown that this compound exhibits inhibitory activity against certain kinases and other enzymes that are implicated in disease progression.

The synthesis of tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps in the synthesis include the formation of the tetrahydropyrimidine core followed by functionalization with the piperidine moiety. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to achieve the desired product with minimal side reactions.

One of the most compelling aspects of this compound is its potential for further derivatization to enhance its pharmacological properties. Researchers have been exploring various structural modifications to improve its solubility, bioavailability, and target specificity. These modifications may involve altering the substituents on the piperidine ring or introducing additional functional groups to enhance interactions with biological targets.

The pharmacological profile of tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate is being actively investigated in preclinical studies. These studies aim to elucidate its mechanism of action and assess its potential therapeutic benefits in various disease models. Initial results have shown promising activity against certain cancer cell lines and inflammatory conditions. However, further research is needed to fully understand its efficacy and safety profile before it can be considered for clinical trials.

The development of new pharmaceutical agents relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools have been instrumental in predicting the binding affinity of tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate to biological targets and optimizing its structure for improved potency. By leveraging these technologies, researchers can accelerate the discovery process and identify lead compounds that have high potential for further development.

In conclusion, tert-butyl 4-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)piperidine-1-carboxylate represents a significant advancement in pharmaceutical research with potential applications across multiple therapeutic areas. Its unique structural features and promising pharmacological properties make it a valuable compound for further study. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits,this compound is poised to play a crucial role in the development of next-generation pharmaceutical agents.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd